Cas no 1363408-50-7 ((S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride)
(S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (S)-Methyl3-amino-3-(3-nitrophenyl)butanoatehydrochloride
- 1363408-50-7
- (S)-METHYL 3-AMINO-3-(3-NITROPHENYL)BUTANOATE HCL
- SB49811
- (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride
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- Inchi: 1S/C11H14N2O4.ClH/c1-11(12,7-10(14)17-2)8-4-3-5-9(6-8)13(15)16;/h3-6H,7,12H2,1-2H3;1H/t11-;/m0./s1
- InChI Key: CPDJZNYSUMDDDJ-MERQFXBCSA-N
- SMILES: Cl.O(C)C(C[C@@](C)(C1C=CC=C(C=1)[N+](=O)[O-])N)=O
Computed Properties
- Exact Mass: 274.0720347g/mol
- Monoisotopic Mass: 274.0720347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.1Ų
(S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12148529-1g |
(S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride |
1363408-50-7 | 97% | 1g |
$579 | 2024-07-23 |
(S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride
Recent Advances in the Study of (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride (CAS: 1363408-50-7)
The compound (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride (CAS: 1363408-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its unique stereochemical properties and functional groups.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride in the development of gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that this compound serves as a key intermediate in the synthesis of potent GABAA receptor agonists, which show promise in treating anxiety and epilepsy. The study utilized advanced spectroscopic techniques, including NMR and X-ray crystallography, to confirm the compound's structural integrity and enantiomeric purity.
Another significant breakthrough was reported in a 2024 ACS Chemical Biology article, which investigated the compound's application in proteolysis-targeting chimeras (PROTACs). Researchers successfully incorporated (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride into bifunctional molecules designed to degrade disease-causing proteins. The study underscored the compound's versatility in facilitating targeted protein degradation, a cutting-edge therapeutic strategy.
In addition to its therapeutic potential, recent pharmacokinetic studies have evaluated the compound's metabolic stability and bioavailability. A 2023 European Journal of Pharmaceutical Sciences paper reported that (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride exhibits favorable pharmacokinetic profiles in preclinical models, with minimal off-target effects. These findings support its continued development as a scaffold for drug discovery.
Looking ahead, researchers are exploring the compound's utility in other areas, such as covalent inhibitor design and antibody-drug conjugates (ADCs). Its nitro group and ester functionality offer unique opportunities for chemical modifications, enabling the creation of tailored therapeutics. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride (CAS: 1363408-50-7) represents a versatile and promising intermediate in modern drug discovery. Its applications span from neurological disorders to targeted protein degradation, reflecting its broad utility. Continued research into its mechanistic insights and synthetic applications will likely yield further innovations in the coming years.
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